![molecular formula C11H14BClO2 B1365374 2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane CAS No. 346656-42-6](/img/structure/B1365374.png)
2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane
Overview
Description
2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane, also known as this compound, is a boron-containing heterocyclic compound with a wide range of applications, primarily in the area of scientific research. It is a versatile compound with a wide range of properties, including high thermal stability, low volatility, and low toxicity. As a result, it has been widely studied and used in a variety of research applications, such as organic synthesis, catalysis, and drug discovery. Additionally, its unique structure allows for a wide range of biological and physiological effects, making it an attractive compound for further study.
Scientific Research Applications
Stereochemistry and Synthesis
Conformational Analysis : Alkyl-1,3,2-dioxaborinanes, including compounds similar to 2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane, exhibit conformational homogeneity. Studies using PMR spectroscopy have shown these molecules to have a conformation with a semiplanar form due to intensive “oxygen-boron” electron exchange in the heteroring (Kuznetsov et al., 1978).
Synthetic Methods and Derivatives : Research has been conducted on synthesizing and characterizing various derivatives of 1,3,2-dioxaborinanes, including structural analysis through infrared, proton NMR, and 11B NMR spectroscopy (Woods & Strong, 1967).
Chemical Properties and Structural Analysis
- Hydrolytic Stability and Crystal Structure : Certain derivatives, such as 2,2-difluoro-4,6-dimethyl-5-(4′-nitrophenyl)-1,3,2-dioxaborinane, exhibit unusual hydrolytic stability. X-ray crystal structure determinations have revealed insights into their bond lengths and dihedral angles, contributing to knowledge about the molecular structure and stability of these compounds (Emsley et al., 1989).
Applications in Polymer Synthesis
- Polymer Synthesis : These compounds have been used in the synthesis of π-conjugated polymers, demonstrating their applicability in the field of materials science. For instance, polycondensation involving derivatives of 1,3,2-dioxaborinane has led to the creation of novel soluble red π-conjugated polymers (Sato et al., 2005).
Conformational and Structural Studies
- Conformational Dynamics : Studies on the conformational and structural characteristics of related compounds, such as 2-fluoro-2-oxo-1,3,2-dioxaphosphorinanes, have provided insights into their molecular behavior and stability. This includes investigations into isomerism and bond energies (Milbrath et al., 1981).
Medicinal Chemistry and Biological Activities
- Antimicrobial Activity : Some derivatives of 1,3,2-dioxaphosphorinanes, similar in structure to this compound, have been synthesized and evaluated for their antimicrobial activity. These compounds, particularly the amino carboxylates, have shown moderate efficacy in antimicrobial assays, indicating potential applications in medicinal chemistry (Babu et al., 2008).
Electronic and Physical Characteristics
- Electronic Properties : Research on the electronic and physical properties of compounds like this compound is valuable for understanding their potential applications in electronic materials. Studies have focused on aspects like dipole moments, molecular dynamics, and spectroscopic analysis to gain insights into their behavior in different environments (Ishmaeva et al., 1978).
properties
IUPAC Name |
2-(2-chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BClO2/c1-11(2)7-14-12(15-8-11)9-5-3-4-6-10(9)13/h3-6H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTKUDRCYEPYTOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCC(CO1)(C)C)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10440014 | |
Record name | 2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10440014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.49 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
346656-42-6 | |
Record name | 2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=346656-42-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Chlorophenyl)-5,5-dimethyl-1,3,2-dioxaborinane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10440014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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